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Compound of Interest

Compound Name: 2-Amino-3-Nitrophenol

Cat. No.: B1277897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Amino-3-
Nitrophenol in organic solvents. Due to a notable lack of specific quantitative solubility data in

publicly available literature, this document focuses on providing qualitative solubility

information, detailed experimental protocols for determining solubility, and a discussion of the

factors influencing the solubility of this compound.

Introduction to 2-Amino-3-Nitrophenol
2-Amino-3-Nitrophenol (CAS No. 603-85-0) is an aromatic organic compound with the

molecular formula C₆H₆N₂O₃. It presents as a brown-red powder and has a melting point of

approximately 212-213 °C.[1] The presence of amino (-NH₂), nitro (-NO₂), and hydroxyl (-OH)

functional groups on the benzene ring gives the molecule a polar character, influencing its

solubility in various solvents. This compound is a key intermediate in the synthesis of various

dyes and pigments and is also used in analytical chemistry. Understanding its solubility is

crucial for its application in synthesis, purification, and formulation development.

Solubility Profile
While specific quantitative data on the solubility of 2-Amino-3-Nitrophenol in various organic

solvents is not readily available in the reviewed literature, general qualitative observations can

be made based on its chemical structure and data for structurally similar compounds.
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Qualitative Solubility Summary:

Solvent Category General Solubility Rationale

Polar Protic Solvents (e.g.,

Methanol, Ethanol)
Expected to be Soluble

The amino and hydroxyl

groups can form hydrogen

bonds with protic solvents.

Polar Aprotic Solvents (e.g.,

Acetone, Acetonitrile, DMSO)
Expected to be Soluble

The polar nature of the

molecule allows for dipole-

dipole interactions with these

solvents. For the related

compound 2-amino-5-

nitrophenol, solubility has been

noted in acetone.[2]

Nonpolar Solvents (e.g.,

Hexane, Toluene)

Expected to have Low

Solubility

The overall polarity of 2-

Amino-3-Nitrophenol is

significant, limiting its

interaction with nonpolar

solvents.

Chlorinated Solvents (e.g.,

Dichloromethane, Chloroform)

Moderate Solubility may be

possible

These solvents have some

polarity that can interact with

the solute.

Water Slightly Soluble
While polar, the aromatic ring

limits its solubility in water.

It is important to note that for the related isomer, 2-amino-5-nitrophenol, it is soluble in ethanol,

acetone, and benzene.[2] This suggests that 2-Amino-3-Nitrophenol is likely to exhibit similar

solubility in these organic solvents.

Experimental Protocol for Solubility Determination
The following is a detailed, generalized protocol for determining the solubility of a compound

like 2-Amino-3-Nitrophenol in an organic solvent using the widely accepted isothermal shake-

flask method followed by gravimetric analysis.
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Objective: To determine the saturation solubility of 2-Amino-3-Nitrophenol in a selected

organic solvent at a specific temperature.

Materials:

2-Amino-3-Nitrophenol (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker bath or incubator

Screw-capped vials or flasks

Analytical balance (accurate to ±0.1 mg)

Syringe filters (chemically compatible with the solvent)

Volumetric flasks

Pipettes

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-Amino-3-Nitrophenol to a series of screw-capped vials. The

excess solid is crucial to ensure that saturation is reached.

Add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker bath set to the desired temperature

(e.g., 25 °C, 37 °C).
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Allow the mixtures to shake for a predetermined period (e.g., 24, 48, or 72 hours) to

ensure that equilibrium is reached. Preliminary studies should be conducted to determine

the time required to reach equilibrium.

Sample Withdrawal and Filtration:

After equilibration, allow the vials to stand undisturbed in the shaker bath for at least 2

hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) syringe.

Immediately filter the solution through a chemically compatible syringe filter into a pre-

weighed, clean, and dry volumetric flask. This step is critical to remove any undissolved

solid particles.

Gravimetric Analysis:

Record the exact volume of the filtered saturated solution.

Carefully evaporate the solvent from the volumetric flask under a gentle stream of nitrogen

or in a fume hood. For higher boiling point solvents, a rotary evaporator may be used.

Once the bulk of the solvent has been removed, place the flask in an oven at a

temperature below the melting point of 2-Amino-3-Nitrophenol (e.g., 100 °C) until a

constant weight is achieved.

Cool the flask in a desiccator to room temperature before weighing.

Calculation of Solubility:

Calculate the mass of the dissolved 2-Amino-3-Nitrophenol by subtracting the initial

weight of the empty flask from the final weight of the flask containing the dried solute.

The solubility can then be expressed in various units:

g/L: (mass of solute in g) / (volume of solvent in L)
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mg/mL: (mass of solute in mg) / (volume of solvent in mL)

mol/L (Molarity): (moles of solute) / (volume of solvent in L)

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for 2-Amino-3-Nitrophenol and the selected organic

solvent before starting the experiment.

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

key factors influencing solubility.

Preparation Equilibration Analysis Calculation

Add excess solute to vial Add known volume of solvent Shake at constant temperature Allow solids to settle Withdraw and filter supernatant Evaporate solvent Weigh dried solute Calculate solubility
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Caption: Experimental workflow for solubility determination.
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Caption: Factors influencing the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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